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Cat. No.: B031103 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
2,4-Dichlorobenzoyl chloride (CAS No: 89-75-8) is a versatile acylating agent widely

employed in organic synthesis.[1] Its utility stems from the reactive acyl chloride functional

group, which readily participates in nucleophilic acyl substitution reactions. The presence of two

chlorine atoms on the benzene ring also influences the electronic properties and steric

hindrance of the molecule, making it a valuable building block for a diverse range of

compounds, including pharmaceuticals, agrochemicals, and dyes.[1] These application notes

provide detailed protocols for two key synthetic applications of 2,4-dichlorobenzoyl chloride:

Friedel-Crafts acylation and the synthesis of N-aryl benzamides.

Key Applications and Reaction Principles
2,4-Dichlorobenzoyl chloride is primarily utilized in two main classes of reactions:

Friedel-Crafts Acylation: This electrophilic aromatic substitution reaction introduces the 2,4-

dichlorobenzoyl group onto an aromatic ring, forming a ketone. The reaction is typically

catalyzed by a Lewis acid, such as aluminum chloride (AlCl₃), which activates the acyl

chloride, making it a potent electrophile.[2][3] The resulting aryl ketones are important

intermediates in the synthesis of more complex molecules.
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N-Aryl Benzamide Synthesis: This reaction involves the nucleophilic acyl substitution of 2,4-
dichlorobenzoyl chloride with an aromatic amine (aniline derivative). The lone pair of

electrons on the nitrogen atom of the amine attacks the electrophilic carbonyl carbon of the

acyl chloride, leading to the formation of an amide bond. These benzamide derivatives are of

significant interest in medicinal chemistry due to their diverse biological activities.

Experimental Protocols
Application 1: Friedel-Crafts Acylation of Benzene
This protocol describes the synthesis of 2,4-dichlorobenzophenone via the Friedel-Crafts

acylation of benzene with 2,4-dichlorobenzoyl chloride.

Reaction Scheme:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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